Cas no 58536-46-2 (4-(4-Bromophenyl)-2,6-diphenylpyrimidine)

• Product Name: 4-(4-Bromophenyl)-2,6-diphenylpyrimidine
• CAS No: 58536-46-2
• MF: C₂₂H₁₅BrN₂
• MW: 387.271904230118
• MDL: MFCD00474667
• CID: 838178
• PubChem ID: 354333640
• Update Time: 2025-06-08

4-(4-Bromophenyl)-2,6-diphenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-2,6-diphenylpyrimidine
• 4-(4-Bromo-phenyl)-26-diphenyl-pyrimidine
• Pyrimidine, 4-(4-romophenyl)-2,6-iphenyl-
• 4-(4-bromo-phenyl)-2,6-diphenyl-pyrimidine
• GHDBFGUOBVYEOV-UHFFFAOYSA-N
• STK844335
• AK552871
• Pyrimidine, 4-(4-bromophenyl)-2,6-diphenyl-
• AMY37836
• (R)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquioline
• DA-04660
• 58536-46-2
• CS-0060515
• AKOS001586397
• B4933
• SR-01000390194
• SCHEMBL970118
• SR-01000390194-1
• AH-034/32857054
• DS-19603
• SB57885
• W16757
• SY055733
• MFCD00474667
• 4-(4-Bromophenyl)-2,6-diphenylpyrimidine

• MDL： MFCD00474667
• Inchi： 1S/C22H15BrN2/c23-19-13-11-17(12-14-19)21-15-20(16-7-3-1-4-8-16)24-22(25-21)18-9-5-2-6-10-18/h1-15H
• InChI Key： GHDBFGUOBVYEOV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)N=C(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 386.04186g/mol
• Monoisotopic Mass: 386.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.345
• Melting Point: 165.0 to 169.0 deg-C
• Boiling Point: 456.7±27.0°C at 760 mmHg

4-(4-Bromophenyl)-2,6-diphenylpyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-Bromophenyl)-2,6-diphenylpyrimidine

Comprehensive Overview of 4-(4-Bromophenyl)-2,6-diphenylpyrimidine (CAS No. 58536-46-2)

4-(4-Bromophenyl)-2,6-diphenylpyrimidine (CAS No. 58536-46-2) is a highly specialized organic compound that has garnered significant attention in the fields of material science, pharmaceutical research, and organic electronics. This compound, characterized by its unique pyrimidine core and bromophenyl substituents, exhibits remarkable properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of OLEDs (Organic Light-Emitting Diodes), photovoltaic cells, and drug discovery.

The structural features of 4-(4-Bromophenyl)-2,6-diphenylpyrimidine contribute to its versatility. The presence of a bromine atom at the para position of one phenyl ring enhances its reactivity in cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. This reactivity profile aligns with the growing demand for efficient synthetic methodologies in the production of high-performance materials and pharmaceutical intermediates. Moreover, the compound's rigid aromatic framework and electron-deficient pyrimidine ring make it an excellent candidate for studies on molecular stacking and charge transport properties.

In the context of user-searched trends, 4-(4-Bromophenyl)-2,6-diphenylpyrimidine is often associated with queries related to "pyrimidine derivatives in OLEDs", "brominated aromatic compounds in drug synthesis", and "advanced organic semiconductors". These topics reflect the compound's relevance in cutting-edge research and industrial applications. For instance, the push toward sustainable energy solutions has amplified interest in organic photovoltaics, where this compound's light-absorbing and charge-transporting capabilities are being rigorously investigated. Similarly, the pharmaceutical industry is exploring its potential as a scaffold for kinase inhibitors, given the pyrimidine moiety's prevalence in FDA-approved drugs.

From a synthetic chemistry perspective, CAS No. 58536-46-2 is frequently discussed in forums and publications focusing on heterocyclic compound synthesis and palladium-catalyzed reactions. Its bromine substituent serves as a handle for further functionalization, enabling the construction of complex architectures with tailored properties. This adaptability is particularly appealing in the design of customized materials for niche applications, such as flexible electronics and bioimaging probes. Additionally, the compound's thermal stability and solubility characteristics are often highlighted in process optimization studies, addressing common challenges in large-scale production.

The safety and handling of 4-(4-Bromophenyl)-2,6-diphenylpyrimidine are also topics of interest, with users frequently searching for "MSDS of pyrimidine derivatives" and "safe storage of brominated compounds". While the compound is not classified as a hazardous material, standard laboratory precautions are recommended to ensure safe usage. Its non-toxic nature under typical conditions further enhances its appeal for academic and industrial research.

In summary, 4-(4-Bromophenyl)-2,6-diphenylpyrimidine (CAS No. 58536-46-2) represents a multifaceted compound with broad applicability across high-tech industries and scientific research. Its structural uniqueness, reactivity, and functional versatility position it as a key player in the advancement of next-generation materials and therapeutic agents. As the demand for innovative organic compounds continues to rise, this pyrimidine derivative is poised to remain at the forefront of scientific exploration and technological innovation.